Cas no 1006482-06-9 (N-Cyclopropyl-4-fluoro-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide)

• Product name: N-Cyclopropyl-4-fluoro-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide
• CAS No: 1006482-06-9
• MF: C₁₆H₁₉FN₄
• MW: 286.347266435623
• CID: 4558854
• PubChem ID: 7131088

N-Cyclopropyl-4-fluoro-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-fluoro-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]benzene-1-carboximidamide
• N-cyclopropyl-4-fluoro-N'-(1-isopropyl-1H-pyrazol-5-yl)benzenecarboximidamide
• N'-cyclopropyl-4-fluoro-N-(2-propan-2-ylpyrazol-3-yl)benzenecarboximidamide
• Z108566688
• (E)-N-cyclopropyl-4-fluoro-N'-[1-(propan-2-yl)-1H-pyrazol-5-yl]benzene-1-carboximidamide
• G32959
• 1006482-06-9
• C16H19FN4
• AKOS033030288
• Z104510158
• EN300-14754
• N-Cyclopropyl-4-fluoro-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide

• Inchi： 1S/C16H19FN4/c1-11(2)21-15(9-10-18-21)20-16(19-14-7-8-14)12-3-5-13(17)6-4-12/h3-6,9-11,14H,7-8H2,1-2H3,(H,19,20)
• InChI Key： HERMRIKRSNJIOT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)/C(/NC1=CC=NN1C(C)C)=N\C1CC1

Computed Properties

• Exact Mass: 286.159375g/mol
• Monoisotopic Mass: 286.159375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 2.8
• Molecular Weight: 286.35g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-Cyclopropyl-4-fluoro-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide

Professional Introduction to N-Cyclopropyl-4-fluoro-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide (CAS No. 1006482-06-9)

N-Cyclopropyl-4-fluoro-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1006482-06-9, represents a unique molecular structure that combines several key functional groups, making it a promising candidate for further exploration in medicinal chemistry. The presence of a cyclopropyl moiety, a fluoro substituent, and a pyrazol ring system contributes to its distinct chemical properties and potential biological activities.

The structural design of N-Cyclopropyl-4-fluoro-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide incorporates elements that are widely recognized for their role in modulating biological pathways. The cyclopropyl group, for instance, is known to enhance metabolic stability and binding affinity, while the fluoro substituent can influence electronic properties and improve pharmacokinetic profiles. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that target inflammation and immune responses. The pyrazol ring system in N-Cyclopropyl-4-fluoro-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide is particularly noteworthy, as it has been shown to exhibit anti-inflammatory properties in various preclinical models. This has led to extensive research into its potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's unique structure also suggests potential activity against other therapeutic targets. For example, the combination of the cyclopropyl and fluoro groups may contribute to its ability to interact with specific enzymes or receptors involved in cancer pathways. Preliminary studies have indicated that N-Cyclopropyl-4-fluoro-N'-1-(propan-2-yl)-1H-pyrazol-5-ylbenzene-1-carboximidamide may exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression.